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Abstract

Dasa-58 is a potent and selective small-molecule allosteric activator of the M2 isoform of
pyruvate kinase (PKM2). PKM2 is a key enzyme in glycolysis and is often overexpressed in
cancer cells, where it plays a dual role in both metabolism and gene regulation. In its less
active dimeric state, PKM2 diverts glycolytic intermediates into anabolic pathways, supporting
cell proliferation. Dasa-58 promotes the formation of the more active tetrameric form of PKM2,
thereby redirecting glucose metabolism towards energy production and away from
biosynthesis, which has been shown to suppress tumor growth in preclinical models. This
technical guide provides an in-depth overview of the discovery, development, and mechanism
of action of Dasa-58, including its synthesis, key experimental data, and the signaling
pathways it modulates.

Discovery and Synthesis

Dasa-58, also known as ML203 or NCGC00185916, was identified through high-throughput
screening of a chemical library for activators of PKM2.[1] It belongs to the class of substituted
N,N'-diaryl sulfonamides.[1] While a specific, detailed synthesis protocol for Dasa-58 is not
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publicly available, the general synthesis of N,N'-diaryl sulfonamides involves the coupling of an
appropriate aniline with a sulfonyl chloride.[2] Based on its chemical structure, 3-((4-((2,3-
dihydrobenzo[b][2][3]dioxin-6-yl)sulfonyl)-1,4-diazepan-1-yl)sulfonyl)aniline, a plausible
synthetic route is outlined below.

Hypothesized Synthesis Workflow:
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Caption: A plausible synthetic workflow for Dasa-58.

Quantitative Data

The efficacy of Dasa-58 as a PKM2 activator has been quantified in various assays. The
following tables summarize the key quantitative data reported in the literature.

Table 1: In Vitro Activity of Dasa-58
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metastases formation
(~6-fold)

Parameter Value Assay Type Reference
Recombinant PKM2

AC50 38 nM o [1]
Activation
Recombinant PKM2

AC90 680 nM o [1]
Activation
Cellular PKM2

EC50 19.6 uM o [4]
Activation (A549 cells)

Table 2: Cellular and In Vivo Effects of Dasa-58
. Concentration /
Cell Line | Model Effect Reference
Dose

248 + 21% increase in

A549 cells 40 pM Ny [4]
PKM2 activity
Significant decrease
in glucose-derived

H1299 cells 30 uM ] ) [4]
carbon incorporation
into lipids
Impairs stromal-
induced EMT and

PC3 cells 40 pM reduces lung [3]

SCID mice with PC3

40 pM (injected cells)
tumors

Affects EMT and

tumor dissemination

[3]

Breast Cancer Cell
] 15 uM
Lines

Enhances pyruvate

kinase activity

[5]

Experimental Protocols

Pyruvate Kinase (PK) Activity Assay
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This assay measures the enzymatic activity of PKM2. The production of pyruvate is coupled to
the lactate dehydrogenase (LDH) reaction, which oxidizes NADH to NAD+, resulting in a
decrease in absorbance at 340 nm.

Protocol:
e Reagents:
o Recombinant human PKM1 or PKM2
o Dasa-58 (or other test compounds) dissolved in DMSO
o Assay Buffer: 50 mM Tris-HCI (pH 7.5), 100 mM KCI, 5 mM MgCI2
o Phosphoenolpyruvate (PEP)
o ADP
o Lactate Dehydrogenase (LDH)
o NADH
e Procedure:
o Prepare a reaction mixture containing assay buffer, PEP, ADP, LDH, and NADH.
o Add recombinant PKM2 to the reaction mixture.
o Add varying concentrations of Dasa-58.
o Incubate the reaction at room temperature.
o Monitor the decrease in absorbance at 340 nm over time using a plate reader.

o Calculate the rate of NADH oxidation, which is proportional to PKM2 activity.

Cellular PKM2 Activation Assay

This assay determines the ability of Dasa-58 to activate PKM2 within a cellular context.
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Protocol:

Cell Culture:

o Culture A549 cells (or other suitable cell lines) in appropriate media.

Treatment:

o Treat cells with varying concentrations of Dasa-58 (e.g., 0-100 uM) for a specified time
(e.g., 3 hours).

Cell Lysis:
o Wash cells with PBS and lyse them in a suitable lysis buffer.

o Centrifuge to pellet cell debris and collect the supernatant.

PK Activity Measurement:

o Measure the pyruvate kinase activity in the cell lysates using the PK activity assay
described in section 3.1.

Immunoprecipitation for PKM2 Tetramer Analysis

This protocol is used to assess the oligomeric state of PKM2 in cells, specifically to determine if
Dasa-58 promotes tetramer formation.

Protocol:
e Cell Culture and Transfection:

o Culture A549 cells and stably express Flag-tagged PKM2.
e Treatment:

o Treat cells with DMSO (control) or Dasa-58.

e Cell Lysis and Immunoprecipitation:
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o Lyse the cells and immunoprecipitate Flag-PKM2 using anti-Flag antibodies.

o Western Blotting:

o Elute the immunoprecipitated proteins and separate them by SDS-PAGE.

o Transfer the proteins to a PVDF membrane and probe with antibodies against PKM2 to
detect co-precipitating endogenous PKM2. An increased amount of co-precipitated PKM2
indicates enhanced tetramer formation.

Experimental Workflow for PKM2 Tetramer Analysis:
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Immunoprecipitation Workflow for PKM2 Tetramer Analysis
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Caption: Workflow for assessing PKM2 tetramerization.
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Signaling Pathways

Dasa-58 primarily exerts its effects by modulating the activity of PKM2, which in turn influences
several key signaling pathways, most notably cellular metabolism and the hypoxia response
pathway.

The Role of PKM2 in Cancer Metabolism

In cancer cells, PKM2 is often found in a less active dimeric state. This "metabolic switch"
allows glycolytic intermediates to be shunted into anabolic pathways, such as the pentose
phosphate pathway (for nucleotide synthesis) and serine biosynthesis pathway (for amino acid
and lipid synthesis), which are essential for rapid cell proliferation.

Dasa-58-Mediated Activation of PKM2 and its
Downstream Effects

Dasa-58 binds to an allosteric site on PKM2, promoting the formation of the highly active
tetrameric form.[4] This has several downstream consequences:

 Increased Glycolysis: The activated PKM2 tetramer efficiently converts phosphoenolpyruvate
(PEP) to pyruvate, driving glycolysis towards ATP production.

o Reduced Anabolic Metabolism: By promoting the glycolytic flux, Dasa-58 reduces the
availability of glycolytic intermediates for anabolic processes, thereby inhibiting cancer cell
proliferation.[4]

« Inhibition of HIF-1a: Dasa-58-mediated activation of PKM2 has been shown to inhibit the
activity of Hypoxia-Inducible Factor 1-alpha (HIF-1a).[3] The nuclear form of dimeric PKM2
can act as a coactivator for HIF-1a, promoting the transcription of genes involved in
angiogenesis and metabolic adaptation to hypoxia. By promoting the tetrameric form, Dasa-
58 reduces the nuclear translocation of PKM2, thereby suppressing HIF-1a-dependent gene
expression.[3]

Signaling Pathway of Dasa-58 Action:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b15614701?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/20017496/
https://pubmed.ncbi.nlm.nih.gov/20017496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3224553/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3224553/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2818804/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2818804/
https://www.targetmol.com/compound/dasa-58
https://pubs.acs.org/doi/10.1021/jm901577g
https://www.benchchem.com/product/b15614701/docs#the-discovery-and-development-of-dasa-58-a-technical-guide
https://www.benchchem.com/product/b15614701/docs#the-discovery-and-development-of-dasa-58-a-technical-guide
https://www.benchchem.com/product/b15614701/docs#the-discovery-and-development-of-dasa-58-a-technical-guide
https://www.benchchem.com/product/b15614701/docs#the-discovery-and-development-of-dasa-58-a-technical-guide
https://www.benchchem.com/product/b15614701?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

